![molecular formula C20H24N2O5S B2669221 4-methoxy-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-methylbenzenesulfonamide CAS No. 1171441-06-7](/img/structure/B2669221.png)
4-methoxy-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-methylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-methoxy-N-(1-(2-methoxyacetyl)-1,2,3,4-tetrahydroquinolin-7-yl)-3-methylbenzenesulfonamide is a useful research compound. Its molecular formula is C20H24N2O5S and its molecular weight is 404.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Characterization
- The compound has been involved in the synthesis and characterization of various derivatives, exhibiting interesting properties. For instance, its role in the synthesis of analogs related to Zinquin, a specific fluorophore for Zn(II), was studied. These compounds showed bathochromic shifts in UV/visible spectra and formed fluorescent complexes with Zn(II), except for certain isomers (Kimber et al., 2003).
Antimicrobial Properties
- Some derivatives have shown significant antimicrobial activities. A study synthesized and analyzed compounds like 4-{[(8-Hydroxyquinolin-5-yl)methyl]amino}benzenesulfonamide and its oxinates, demonstrating higher antimicrobial activity compared to parent compounds (Vanparia et al., 2010).
Potential Therapeutic Applications
- Compounds containing this structure have been explored for potential therapeutic applications. For example, derivatives were synthesized for assessing diuretic, antihypertensive, and anti-diabetic potentials in rats (Rahman et al., 2014).
Enzyme Inhibition for Disease Treatment
- The compound has been part of studies focusing on enzyme inhibition, relevant for treating diseases like Alzheimer’s. For instance, a study synthesized a new series of sulfonamides showing inhibitory effects on acetylcholinesterase, suggesting potential as Alzheimer’s disease therapeutic agents (Abbasi et al., 2018).
Photodynamic Therapy for Cancer
- A zinc phthalocyanine derivative with substituted benzenesulfonamide groups, related to this compound, showed high singlet oxygen quantum yield. This derivative presents potential for use in photodynamic therapy for cancer treatment due to its good fluorescence properties and high quantum yield (Pişkin et al., 2020).
Novel Quinazolinone Derivatives
- The compound has been included in the synthesis of novel quinazolinone derivatives with evaluated antimicrobial activity. This showcases its utility in developing new compounds with potential biological activity (Habib et al., 2013).
C-H Bond Cyanation
- Research has also explored its application in the rhodium-catalyzed cyanation of C-H bonds, demonstrating its utility in synthetic organic chemistry (Chaitanya et al., 2013).
properties
IUPAC Name |
4-methoxy-N-[1-(2-methoxyacetyl)-3,4-dihydro-2H-quinolin-7-yl]-3-methylbenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O5S/c1-14-11-17(8-9-19(14)27-3)28(24,25)21-16-7-6-15-5-4-10-22(18(15)12-16)20(23)13-26-2/h6-9,11-12,21H,4-5,10,13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NIFXOANCPVESJG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)S(=O)(=O)NC2=CC3=C(CCCN3C(=O)COC)C=C2)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
404.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.